Cas no 753451-66-0 (BTL-104)

• Product Name: BTL-104
• CAS No: 753451-66-0
• MF: C₄₀H₅₀N₁₀O₄S
• MW: 766.954606533051
• CID: 4738922
• Update Time: 2023-11-20

BTL-104 Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethyl]-
• BTL-104

• Inchi： 1S/C40H50N10O4S/c51-34(26-49(22-30-9-3-6-16-41-30)23-31-10-4-7-17-42-31)27-50(24-32-11-5-8-18-43-32)25-33-15-14-29(21-46-33)39(53)45-20-19-44-37(52)13-2-1-12-36-38-35(28-55-36)47-40(54)48-38/h3-11,14-18,21,34-36,38,51H,1-2,12-13,19-20,22-28H2,(H,44,52)(H,45,53)(H2,47,48,54)/t34?,35-,36-,38-/m0/s1
• InChI Key： UDSBDKQVXFAEAK-PEJPBKHASA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCNC(C1=CN=C(C=C1)CN(CC1C=CC=CN=1)CC(CN(CC1C=CC=CN=1)CC1C=CC=CN=1)O)=O)=O)NC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 55
• Rotatable Bond Count: 21
• Complexity: 1170
• XLogP3: 0.7
• Topological Polar Surface Area: 203

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives